Cas no 1804943-21-2 (Methyl 2-cyano-6-fluoro-3-formylbenzoate)

Methyl 2-cyano-6-fluoro-3-formylbenzoate is a versatile aromatic ester featuring a cyano group, a fluorine substituent, and a formyl functionality on the benzoate core. This compound is particularly valuable in organic synthesis as a multifunctional intermediate, enabling further derivatization through reactions such as nucleophilic substitution, condensation, or cyclization. The presence of both electron-withdrawing (cyano, fluoro) and formyl groups enhances its reactivity in cross-coupling and heterocycle formation. Its well-defined structure and high purity make it suitable for pharmaceutical and agrochemical research, where precise functionalization is critical. The compound’s stability under standard conditions ensures reliable handling and storage.

Methyl 2-cyano-6-fluoro-3-formylbenzoate structure

1804943-21-2 structure

Product Name:Methyl 2-cyano-6-fluoro-3-formylbenzoate

CAS No:1804943-21-2

MF:C₁₀H₆FNO₃

MW:207.157946109772

CID:4795543

Update Time:2025-10-09

Methyl 2-cyano-6-fluoro-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-cyano-6-fluoro-3-formylbenzoate
- Inchi： 1S/C10H6FNO3/c1-15-10(14)9-7(4-12)6(5-13)2-3-8(9)11/h2-3,5H,1H3
- InChI Key： OJSKPYNMSFVPTL-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=O)C(C#N)=C1C(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 309
XLogP3: 1.1
Topological Polar Surface Area: 67.2

Methyl 2-cyano-6-fluoro-3-formylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015011517-250mg	Methyl 2-cyano-6-fluoro-3-formylbenzoate	1804943-21-2	97%	250mg	475.20 USD	2021-05-31
Alichem	A015011517-500mg	Methyl 2-cyano-6-fluoro-3-formylbenzoate	1804943-21-2	97%	500mg	839.45 USD	2021-05-31
Alichem	A015011517-1g	Methyl 2-cyano-6-fluoro-3-formylbenzoate	1804943-21-2	97%	1g	1,519.80 USD	2021-05-31